Cas no 2411004-22-1 (Inupadenant hydrochloride)

• Product Name: Inupadenant hydrochloride
• CAS No: 2411004-22-1
• MF: C₂₅H₂₇ClF₂N₈O₄S₂
• MW: 641.112887620926
• CID: 6788488
• PubChem ID: 155491112
• Update Time: 2025-05-20

Inupadenant hydrochloride Chemical and Physical Properties

Names and Identifiers

• Inupadenant hydrochloride
• EOS-105000 HYDROCHLORIDE
• 7S7WQ84A3H
• (+)-5-amino-3-(2-(4-(2,4-difluoro-5-(2-((S)- methanesulfinyl)ethoxy)phenyl)piperazin-1-yl)ethyl)-8-(furan-2-yl)thiazolo(5,4-e)(1,2,4)triazolo(1,5-c)pyrimidin-2(3H)-one, hydrochloride (1:1)
• Thiazolo(5,4-e)(1,2,4)triazolo(1,5-c)pyrimidin-2(3H)-one, 5-amino-3-(2-(4-(2,4-difluoro-5-(2-((S)-methylsulfinyl)ethoxy)phenyl)-1-piperazinyl)ethyl)-8-(2-furanyl)-, hydrochloride (1:1)
• Inupadenant (hydrochloride)
• Inupadenant hydrochloride [USAN]
• EOS105000
• 2411004-22-1
• EOS105000 HYDROCHLORIDE
• UNII-7S7WQ84A3H
• CHEMBL4650228
• AT41754
• HY-137442A
• CS-0254017
• (+)-5-AMINO-3-(2-(4-(2,4-DIFLUORO-5-(2-((S)- METHANESULFINYL)ETHOXY)PHENYL)PIPERAZIN-1-YL)ETHYL)-8-(FURAN-2-YL)THIAZOLO(5,4- E)(1,2,4)TRIAZOLO(1,5-C)PYRIMIDIN-2(3H)-ONE, HYDROCHLORIDE (1:1)
• SCHEMBL25435306

• Inchi： 1S/C25H26F2N8O4S2.ClH/c1-41(37)12-11-39-19-14-17(15(26)13-16(19)27)33-7-4-32(5-8-33)6-9-34-22-20(40-25(34)36)23-29-21(18-3-2-10-38-18)31-35(23)24(28)30-22;/h2-3,10,13-14H,4-9,11-12H2,1H3,(H2,28,30);1H/t41-;/m0./s1
• InChI Key： DDVRGKDOXQCEQN-YZNDQDBRSA-N
• SMILES： Cl.S1C2C3=NC(C4=CC=CO4)=NN3C(N)=NC=2N(C1=O)CCN1CCN(C2C(=CC(=C(C=2)OCC[S@](C)=O)F)F)CC1

Computed Properties

• Exact Mass: 640.1253277g/mol
• Monoisotopic Mass: 640.1253277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 955
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų

Additional information on Inupadenant hydrochloride

Inupadenant Hydrochloride (CAS No. 2411004-22-1): A Comprehensive Overview of Its Mechanism, Applications, and Research Progress

Inupadenant hydrochloride (CAS No. 2411004-22-1) is a selective adenosine A_2A receptor antagonist that has garnered significant attention in the field of immuno-oncology and inflammatory disease research. This small-molecule compound, developed as a potential therapeutic agent, targets the adenosine signaling pathway—a critical regulator of immune suppression in the tumor microenvironment. The adenosine A2A receptor antagonist class, to which Inupadenant belongs, is increasingly studied for its role in enhancing anti-tumor immune responses.

Recent studies highlight the growing interest in Inupadenant HCl due to its potential to overcome immunosuppressive barriers in cancers such as melanoma, non-small cell lung cancer (NSCLC), and colorectal carcinoma. Researchers are particularly focused on its synergistic effects with immune checkpoint inhibitors like PD-1/PD-L1 blockers, addressing a key cancer immunotherapy challenge: resistance to existing treatments. The compound’s ability to modulate T-cell activity and reduce myeloid-derived suppressor cell (MDSC) infiltration makes it a promising candidate for combination therapies.

From a pharmacological perspective, Inupadenant hydrochloride exhibits high oral bioavailability and favorable pharmacokinetic properties, which are crucial for clinical translation. Preclinical data demonstrate its efficacy in reducing tumor growth and metastasis in murine models, sparking optimism for its application in human trials. The adenosine pathway inhibition mechanism is also being explored for non-oncological conditions, including chronic inflammatory diseases and fibrosis, where adenosine signaling plays a pathogenic role.

The synthesis and characterization of CAS 2411004-22-1 involve advanced organic chemistry techniques, ensuring high purity and stability for research use. Analytical methods such as HPLC and mass spectrometry are routinely employed to validate its structural integrity. As a research chemical, it is available through specialized suppliers catering to pharmaceutical and academic institutions, with strict adherence to ethical and regulatory guidelines.

Current clinical trials involving Inupadenant are closely monitored for safety and efficacy, with preliminary results suggesting manageable toxicity profiles. This aligns with the broader trend in precision medicine, where targeted therapies aim to minimize off-target effects. The compound’s development reflects the shift toward small-molecule immunomodulators as complements to biologic drugs, offering advantages in manufacturing scalability and cost-effectiveness.

Beyond oncology, the scientific community is investigating Inupadenant hydrochloride’s potential in neurodegenerative disorders like Parkinson’s disease, where adenosine receptor dysregulation contributes to motor symptoms. Such cross-disciplinary applications underscore the versatility of adenosine-targeting compounds and their relevance to central nervous system (CNS) drug discovery.

In summary, Inupadenant HCl (CAS 2411004-22-1) represents a cutting-edge therapeutic approach with multifaceted applications. Its development underscores the importance of the adenosine signaling pathway in disease modulation and highlights ongoing innovations in immune-oncology research. As clinical data accumulate, this compound may redefine treatment paradigms for both malignant and inflammatory conditions.